All-trans-retinyl stearate
All-trans-retinyl stearate
All-trans-retinyl stearate is a fatty acid ester formed between stearic acid and all-trans-retinol. It derives from an all-trans-retinol and an octadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
631-87-8
VCID:
VC21135082
InChI:
InChI=1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24+,34-30+
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C
Molecular Formula:
C38H64O2
Molecular Weight:
552.9 g/mol
All-trans-retinyl stearate
CAS No.: 631-87-8
Cat. No.: VC21135082
Molecular Formula: C38H64O2
Molecular Weight: 552.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | All-trans-retinyl stearate is a fatty acid ester formed between stearic acid and all-trans-retinol. It derives from an all-trans-retinol and an octadecanoic acid. |
|---|---|
| CAS No. | 631-87-8 |
| Molecular Formula | C38H64O2 |
| Molecular Weight | 552.9 g/mol |
| IUPAC Name | [(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] octadecanoate |
| Standard InChI | InChI=1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24+,34-30+ |
| Standard InChI Key | YNGACJMSLZMZOX-FPFNAQAWSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OC/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(CCCC1(C)C)C |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C |
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